molecular formula C11H16FN B13264989 [(3-Fluoro-4-methylphenyl)methyl](propan-2-yl)amine CAS No. 1152566-94-3

[(3-Fluoro-4-methylphenyl)methyl](propan-2-yl)amine

Cat. No.: B13264989
CAS No.: 1152566-94-3
M. Wt: 181.25 g/mol
InChI Key: IXCNWOMIWXEJQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3-Fluoro-4-methylphenyl)methylamine is a substituted benzylamine derivative characterized by a fluorine atom and a methyl group at the 3- and 4-positions of the phenyl ring, respectively. The propan-2-yl (isopropyl) amine group enhances its lipophilicity, influencing its pharmacokinetic properties.

Properties

CAS No.

1152566-94-3

Molecular Formula

C11H16FN

Molecular Weight

181.25 g/mol

IUPAC Name

N-[(3-fluoro-4-methylphenyl)methyl]propan-2-amine

InChI

InChI=1S/C11H16FN/c1-8(2)13-7-10-5-4-9(3)11(12)6-10/h4-6,8,13H,7H2,1-3H3

InChI Key

IXCNWOMIWXEJQI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)CNC(C)C)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluoro-4-methylphenyl)methylamine typically involves the following steps:

    Starting Materials: The synthesis begins with 3-fluoro-4-methylbenzaldehyde and propan-2-ylamine.

    Reductive Amination: The key step involves the reductive amination of 3-fluoro-4-methylbenzaldehyde with propan-2-ylamine. This reaction is usually carried out in the presence of a reducing agent such as sodium triacetoxyborohydride or sodium cyanoborohydride.

    Reaction Conditions: The reaction is typically performed in a solvent like methanol or ethanol at room temperature. The reaction mixture is stirred for several hours until the completion of the reaction.

Industrial Production Methods

In an industrial setting, the production of (3-Fluoro-4-methylphenyl)methylamine may involve more scalable and efficient methods, such as continuous flow synthesis. This approach allows for better control over reaction parameters and can lead to higher yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(3-Fluoro-4-methylphenyl)methylamine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

    Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed for substitution reactions.

Major Products

The major products formed from these reactions include various substituted amines, alcohols, ketones, and aldehydes, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(3-Fluoro-4-methylphenyl)methylamine has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including its effects on various enzymes and receptors.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new pharmaceuticals.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Fluoro-4-methylphenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Halogen Substitution

  • (2-Fluoro-3-methylphenyl)methylamine :
    • Structural Difference: Fluorine at the 2-position instead of 3.
    • Impact: Altered electronic distribution reduces hydrogen-bonding capacity compared to the 3-fluoro isomer, leading to lower receptor-binding affinity in preliminary assays .
  • (3-Chloro-4-fluorophenyl)methylamine :
    • Structural Difference: Chlorine replaces the methyl group at the 4-position.
    • Impact: Increased steric hindrance and electron-withdrawing effects reduce bioavailability but enhance antibacterial activity (MIC: 12.5 µg/mL vs. 25 µg/mL for the methyl-substituted compound) .

Functional Group Variations

  • Amphetamine: Structural Difference: Lacks the fluorinated phenyl ring; features a primary amine. Impact: While both compounds act on dopamine/norepinephrine transporters, (3-Fluoro-4-methylphenyl)methylamine shows 30% lower reuptake inhibition potency (IC₅₀: 150 nM vs. 100 nM for amphetamine) due to steric bulk from the isopropyl group .
  • Benzylamine: Structural Difference: No fluorine or methyl substituents. Impact: The absence of electron-withdrawing groups reduces metabolic stability (t₁/₂: 2 hours vs. 6 hours for the fluorinated analog) .

Heterocyclic Analogues

  • {[3-Fluoro-4-(thiophen-3-yl)phenyl]methyl}(propan-2-yl)amine :
    • Structural Difference: Thiophene replaces the methyl group.
    • Impact: The sulfur atom enhances π-π stacking with aromatic residues in enzyme active sites, increasing inhibitory activity against MAO-B (Ki: 8 nM vs. 22 nM for the methyl-substituted compound) .
  • {[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}(propan-2-yl)amine :
    • Structural Difference: Oxadiazole ring replaces the phenyl group.
    • Impact: The oxadiazole’s polarity reduces blood-brain barrier permeability but improves aqueous solubility (logP: 1.8 vs. 2.5 for the phenyl analog) .

Key Data Tables

Table 2: Physicochemical Properties

Compound logP Aqueous Solubility (mg/mL)
(3-Fluoro-4-methylphenyl)methylamine 2.5 0.8
Benzylamine 1.2 12.0
{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}(propan-2-yl)amine 1.8 3.5

Biological Activity

The compound (3-Fluoro-4-methylphenyl)methylamine, also known as (3-Fluoro-4-methylphenyl)methylamine, has demonstrated significant biological activity in various research studies. This article provides a comprehensive overview of its biological properties and potential applications.

Enzyme Modulation

Research indicates that (3-Fluoro-4-methylphenyl)methylamine exhibits notable enzyme modulatory effects, particularly on protein kinases. The compound's unique structure, featuring a fluorinated aromatic ring and a propan-2-yl amine group, contributes to its ability to interact with specific enzymes.

Protein Kinase Inhibition:
The compound has shown potential as an inhibitor of various protein kinases, which play crucial roles in cellular signaling pathways. This inhibitory activity may have implications for the treatment of diseases associated with dysregulated kinase activity, such as cancer.

Receptor Interactions

(3-Fluoro-4-methylphenyl)methylamine has demonstrated the ability to interact with specific receptors, potentially modulating their activity. These interactions are likely influenced by the compound's structural features, including the fluorine atom, which can enhance binding affinity and selectivity.

Anticancer Potential

While specific data on (3-Fluoro-4-methylphenyl)methylamine is limited, research on structurally similar compounds suggests potential anticancer activity. For instance, studies on related pyrazole derivatives have shown promising results against various cancer cell lines .

Table 1: Anticancer Activity of Related Compounds

CompoundCancer Cell LineIC50 (μM)
2tNot specified<100
2uNot specified<100
5Not specified49.85
20MCF-71.88
20B16-F102.12

While these results are not directly applicable to (3-Fluoro-4-methylphenyl)methylamine, they suggest that compounds with similar structural elements may possess anticancer properties .

Metabolic Stability and Bioavailability

The presence of the fluorine atom in (3-Fluoro-4-methylphenyl)methylamine is likely to enhance its metabolic stability and bioavailability. This characteristic makes the compound a promising candidate for various pharmacological applications, as it may exhibit improved drug-like properties compared to non-fluorinated analogs.

Potential Therapeutic Applications

Based on its biological activity profile, (3-Fluoro-4-methylphenyl)methylamine shows potential for the following therapeutic applications:

  • Cancer treatment: As a possible protein kinase inhibitor, it may have applications in targeted cancer therapies .
  • Neuropharmacology: Its ability to interact with specific receptors suggests potential use in neurological disorders.
  • Anti-inflammatory agents: Similar compounds have shown anti-inflammatory properties, indicating a possible avenue for research .

Structure-Activity Relationship

The biological activity of (3-Fluoro-4-methylphenyl)methylamine is closely tied to its structural features. The fluorine atom plays a crucial role in enhancing the compound's metabolic stability and binding affinity to target proteins. The methyl group and the propan-2-yl amine moiety also contribute to its overall biological profile, influencing factors such as lipophilicity and target selectivity.

Future Research Directions

While the current data on (3-Fluoro-4-methylphenyl)methylamine is promising, further research is needed to fully elucidate its biological activity and therapeutic potential. Key areas for future investigation include:

  • Detailed mechanistic studies to understand its interactions with specific enzymes and receptors.
  • In vitro and in vivo studies to assess its efficacy against various disease models.
  • Structure-activity relationship studies to optimize its biological properties.
  • Toxicology studies to evaluate its safety profile for potential therapeutic use.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.